5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile

• IUPAC Name: 3,4-diethyl-6-oxo-1H-pyridazine-5-carbonitrile
• InChI: InChI=1S/C9H11N3O/c1-3-6-7(5-10)9(13)12-11-8(6)4-2/h3-4H2,1-2H3,(H,12,13)
• InChI Key: KKBDFDHBKIFPIO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)NN=C1CC)C#N
• Molecular Formula: C9H11N3O
• DSSTOX Substance ID: DTXSID001199521
• Molecular Weight: 177.20 g/mol
• CAS No.: 1258640-21-9

Description

5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile, also known as DPC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DPC belongs to the pyridazine family of compounds and has a molecular formula of C10H12N4O.

Scientific Research Applications

Synthesis and Biological Activities

• Novel Pyrimidine and Triazole Fused Derivatives

  Research has synthesized novel dihydropyrimidinecarbonitrile derivatives and investigated their antioxidant and anti-inflammatory activities. Some compounds exhibited potent activities, indicating potential therapeutic applications (Bhalgat et al., 2014).

• Pyrazole Derivatives for Antimicrobial and Antituberculosis

  A series of pyrazole derivatives were synthesized and showed good antimicrobial and antituberculosis activities. This suggests their usefulness in combating bacterial and TB infections (Vasava et al., 2019).

• Anticancer Scaffolds

  The synthesis of dihydropyrano[2,3-c]pyrazoles as potential anticancer scaffolds was achieved through a green protocol, showing promising anticancer activity against several human cancer cell lines. This work highlights the potential of these compounds in cancer therapy (Nimbalkar et al., 2017).

• Fused Heterocyclic Compounds for Antioxidant Activity

  The synthesis of novel fused heterocyclic compounds derived from tetrahydropyrimidine and their investigation for antioxidant activities showcased the potential of these compounds as antioxidants (Salem et al., 2015).

Chemical Synthesis and Characterization

• Multi-Component Synthesis

  A study reported the efficient one-pot, multicomponent-tandem synthesis of highly functionalized 1,4-dihydropyrano[2,3-c]-pyrazole-5-carbonitriles, showcasing a novel method for synthesizing complex molecules (Upadhyay et al., 2017).

• Green Synthesis Approaches

  The utilization of sodium ascorbate as a catalyst for the synthesis of pyrazole derivatives via an eco-friendly method emphasizes the shift towards greener and more sustainable chemical syntheses (Kiyani & Bamdad, 2018).